![molecular formula C14H12O3S B563260 Suprofen-d3 CAS No. 126320-79-4](/img/structure/B563260.png)
Suprofen-d3
Overview
Description
Suprofen-d3 is a biochemical used for proteomics research . It is an analgesic and a prostaglandin biosynthesis inhibitor . The molecular formula of this compound is C14H9D3O3S and it has a molecular weight of 263.33 .
Molecular Structure Analysis
The molecular structure of this compound is C14H9D3O3S . It is closely related to the D2 receptor subtype, making the development of D3 selective antagonists a challenging task .
Chemical Reactions Analysis
This compound, like other non-steroidal anti-inflammatory drugs (NSAIDs), is a potent inhibitor of prostaglandin synthesis . It is more potent as an analgesic than as an anti-inflammatory agent .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 263.33 and a molecular formula of C14H9D3O3S . The melting point is 122-124°C .
Scientific Research Applications
Metabolic Studies : Suprofen-d3 has been used for investigating metabolism in humans and animals. A study synthesized optically active this compound to examine its metabolic pathways (Mori et al., 1981).
Clinical Efficacy in Pain Management : Suprofen is recognized as a potent non-narcotic analgesic. It is effective in treating various types of pain, including post-operative, dental, and musculoskeletal pain. Its mechanism involves inhibiting prostaglandin biosynthesis and possibly antagonizing pain mediators (Tolman et al., 1984).
Prostaglandin Synthesis Inhibition : Studies have shown suprofen to be significantly more potent than ibuprofen or aspirin in inhibiting prostaglandin production, particularly in guinea pig uteri. This suggests a mechanism supporting its effectiveness in treating dysmenorrhea (Tolman et al., 1985).
Ophthalmological Applications : Suprofen has been used to maintain pupil dilation during cataract surgery, demonstrating greater effectiveness than placebos in preventing pupillary constriction (Stark et al., 1986).
Radioprotective Action : Suprofen has shown radioprotective effects, reducing post-irradiation leukopenia and improving survival rates in animal models when administered before radiation exposure (Maćkowiak et al., 1990).
Bioavailability with Food or Milk : The bioavailability of suprofen is influenced by food and milk, affecting its absorption rate and extent. This is crucial for its administration guidelines (Chaikin et al., 1988).
Renal Function in Rheumatoid Arthritis Patients : Suprofen's impact on renal function was studied in patients with rheumatoid arthritis, indicating no significant changes in renal function after treatment, although there were decreases in urinary prostaglandins (Malandrino et al., 1987).
Acute Flank Pain Syndrome Epidemiology : The epidemiology of acute flank pain syndrome from suprofen usage was investigated, identifying potential risk factors such as male gender, allergies, and lifestyle factors (Strom et al., 1989).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3,3,3-trideuterio-2-[4-(thiophene-2-carbonyl)phenyl]propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3S/c1-9(14(16)17)10-4-6-11(7-5-10)13(15)12-3-2-8-18-12/h2-9H,1H3,(H,16,17)/i1D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDKGKXOCJGEUJW-FIBGUPNXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(=O)C2=CC=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C(C1=CC=C(C=C1)C(=O)C2=CC=CS2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.